Cas no 83351-75-1 (tert-butyl N-(1S)-1-carbamoyl-2-(4-hydroxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-(1S)-1-carbamoyl-2-(4-hydroxyphenyl)ethylcarbamate
• CAS No: 83351-75-1
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 1808158
• PubChem ID: 11022297
• Update Time: 2025-05-26

tert-butyl N-(1S)-1-carbamoyl-2-(4-hydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S)-2-amino-1-[(4-hydroxyphenyl)methyl]-2-oxoethyl]-,1,1-dimethylethyl ester
• tert-butyl N-(1S)-1-carbamoyl-2-(4-hydroxyphenyl)ethylcarbamate
• 83351-75-1
• ((S)-1-carbamoyl-2-(4-hydroxyphenyl)ethyl)-carbamic acid tert-butyl ester
• Boc-tyrosine amide
• IOLIFIOLILZQQH-NSHDSACASA-N
• Tert-butyl N-[(1S)-1-carbamoyl-2-(4-hydroxyphenyl)ethyl]carbamate
• SCHEMBL2803528
• [(S)-1-carbamoyl-2-(4-hydroxyphenyl)ethyl]-carbamic acid tert-butyl ester
• [(S)-1-carbamoyl-2-(4-hydroxyphenyl)ethyl]carbamic acid tert-butyl ester
• EN300-12460147

• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(19)16-11(12(15)18)8-9-4-6-10(17)7-5-9/h4-7,11,17H,8H2,1-3H3,(H2,15,18)(H,16,19)/t11-/m0/s1
• InChI Key： IOLIFIOLILZQQH-NSHDSACASA-N
• SMILES： O(C(N[C@H](C(N)=O)CC1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(1S)-1-carbamoyl-2-(4-hydroxyphenyl)ethylcarbamate

tert-butyl N-(1S)-1-carbamoyl-2-(4-hydroxyphenyl)ethylcarbamate: A Comprehensive Overview

The compound with CAS No 83351-75-1, commonly referred to as tert-butyl N-(1S)-1-carbamoyl-2-(4-hydroxyphenyl)ethylcarbamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure, which includes a tert-butyl group, a carbamate functional group, and a hydroxyl-substituted phenyl ring, contributes to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the production of peptide-based drugs, where its stereochemistry plays a crucial role in determining the efficacy of the final product. The (1S) configuration at the chiral center ensures proper molecular recognition and binding affinity, making it a valuable component in enantioselective synthesis.

The presence of the hydroxyl group on the phenyl ring introduces additional complexity to the molecule's behavior. This hydroxyl group can participate in hydrogen bonding, influencing both the physical properties of the compound and its interactions with biological systems. Recent advancements in computational chemistry have allowed for precise modeling of these interactions, providing deeper insights into the molecule's potential therapeutic applications.

In terms of synthesis, tert-butyl N-(1S)-1-carbamoyl-2-(4-hydroxyphenyl)ethylcarbamate is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of chiral resolving agents ensures the isolation of the desired enantiomer, which is critical for maintaining the compound's biological activity. Innovations in catalytic asymmetric synthesis have further streamlined this process, enhancing both yield and purity.

From a pharmacological perspective, this compound exhibits promising activity in preclinical models. Studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and neurodegenerative diseases. The selective inhibition of certain enzymes has been attributed to the compound's unique structure, particularly the spatial arrangement of its functional groups. These findings underscore its potential as a lead compound for drug discovery programs targeting chronic inflammatory conditions.

Moreover, tert-butyl N-(1S)-1-carbamoyl-2-(4-hydroxyphenyl)ethylcarbamate has shown remarkable stability under physiological conditions, making it an attractive candidate for oral drug delivery systems. Its lipophilic nature facilitates absorption across biological membranes, while its metabolic stability ensures sustained therapeutic effects. Recent research has also explored its compatibility with various excipients, paving the way for its incorporation into advanced drug formulations.

The environmental impact of this compound is another area of active investigation. Researchers are examining its biodegradability and potential toxicity to aquatic organisms. Preliminary data suggest that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. However, further studies are required to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, tert-butyl N-(1S)-1-carbamoyl-2-(4-hydroxyphenyl)ethylcarbamate represents a versatile and promising molecule with wide-ranging applications in pharmaceutical research. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological understanding, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to the field of medicinal chemistry.